Cas no 53623-27-1 (1H-Benzimidazol-5-amine,2-butyl-(9CI))
1H-Benzimidazol-5-amine,2-butyl-(9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzimidazol-5-amine,2-butyl-(9CI)
- 2-Butyl-1H-benzimidazol-5-amine
- 1-Amino-6-bromonaphthalene
- 2-butyl-1(3)H-benzoimidazol-5-ylamine
- 5-amino-2-bromonaphthalene
- 5-amino-2-bromo-naphthalene
- 5-Amino-2-butyl-benzimidazol
- SureCN4074869
-
Computed Properties
- Exact Mass: 189.12675
Experimental Properties
- PSA: 54.7
1H-Benzimidazol-5-amine,2-butyl-(9CI) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-43023-0.05g |
2-butyl-1H-1,3-benzodiazol-5-amine |
53623-27-1 | 0.05g |
$88.0 | 2023-02-10 | ||
| Enamine | EN300-43023-0.1g |
2-butyl-1H-1,3-benzodiazol-5-amine |
53623-27-1 | 0.1g |
$132.0 | 2023-02-10 | ||
| Enamine | EN300-43023-0.25g |
2-butyl-1H-1,3-benzodiazol-5-amine |
53623-27-1 | 0.25g |
$188.0 | 2023-02-10 | ||
| Enamine | EN300-43023-0.5g |
2-butyl-1H-1,3-benzodiazol-5-amine |
53623-27-1 | 0.5g |
$353.0 | 2023-02-10 | ||
| Enamine | EN300-43023-1.0g |
2-butyl-1H-1,3-benzodiazol-5-amine |
53623-27-1 | 1.0g |
$470.0 | 2023-02-10 | ||
| Enamine | EN300-43023-2.5g |
2-butyl-1H-1,3-benzodiazol-5-amine |
53623-27-1 | 2.5g |
$923.0 | 2023-02-10 | ||
| Enamine | EN300-43023-5.0g |
2-butyl-1H-1,3-benzodiazol-5-amine |
53623-27-1 | 5.0g |
$1364.0 | 2023-02-10 | ||
| Enamine | EN300-43023-10.0g |
2-butyl-1H-1,3-benzodiazol-5-amine |
53623-27-1 | 10.0g |
$2024.0 | 2023-02-10 |
1H-Benzimidazol-5-amine,2-butyl-(9CI) Related Literature
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
Additional information on 1H-Benzimidazol-5-amine,2-butyl-(9CI)
1H-Benzimidazol-5-amine, 2-butyl-(9CI): A Comprehensive Overview
The compound with CAS No. 53623-27-1, commonly referred to as 1H-Benzimidazol-5-amine, 2-butyl-(9CI), is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the benzimidazole family, a class of heterocyclic compounds known for their versatile applications in drug discovery and material science. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in the study of 1H-Benzimidazol-5-amine, 2-butyl-(9CI).
Benzimidazoles are bicyclic compounds consisting of a benzene ring fused to an imidazole ring. The imidazole moiety is a five-membered ring containing two nitrogen atoms at positions 1 and 3. In the case of 1H-Benzimidazol-5-amine, 2-butyl-(9CI), the imidazole ring is substituted with an amino group (-NH₂) at position 5 and a butyl group (-C₄H₉) at position 2. This substitution pattern imparts unique electronic and steric properties to the molecule, making it a valuable substrate for further functionalization and biological evaluation.
The synthesis of 1H-Benzimidazol-5-amine, 2-butyl-(9CI) typically involves multi-step reactions that leverage the reactivity of benzimidazole precursors. One common approach is the condensation of o-phenylenediamine derivatives with aldehydes or ketones under acidic conditions. The introduction of the butyl group at position 2 can be achieved through alkylation or Friedel-Crafts alkylation reactions. Recent studies have explored more efficient and environmentally friendly methods for synthesizing this compound, including microwave-assisted synthesis and catalytic processes that minimize side reactions.
Benzimidazoles have been extensively studied for their potential as pharmacophores in drug design. The presence of nitrogen atoms in the aromatic system confers hydrogen bonding capabilities and enhances the molecule's solubility in polar solvents. These properties make 1H-Benzimidazol-5-amine, 2-butyl-(9CI) an attractive candidate for developing bioactive compounds targeting various therapeutic areas such as cancer, inflammation, and neurodegenerative diseases.
Recent research has highlighted the role of benzimidazoles in modulating cellular signaling pathways. For instance, studies have demonstrated that certain derivatives can inhibit kinases involved in cancer cell proliferation and survival. The amino group at position 5 in 1H-Benzimidazol-5-amine, 2-butyl-(9CI) can act as a nucleophile or hydrogen bond donor, facilitating interactions with protein targets. This makes it a promising scaffold for designing small-molecule inhibitors.
In addition to its pharmacological applications, benzimidazole-based compounds have found utility in materials science. The rigid aromatic structure of benzimidazoles makes them suitable for constructing supramolecular assemblies and functional materials. For example, derivatives of 1H-Benzimidazol-5-amine, 2-butyl-(9CI) have been explored as building blocks for metalloporphyrins and coordination polymers.
The development of novel synthetic routes for benzimidazoles continues to be an active area of research. Researchers are increasingly adopting green chemistry principles to design more sustainable methods for synthesizing these compounds. For instance, solvent-free reactions and catalytic systems are being employed to reduce waste generation and improve reaction efficiency.
In conclusion, 1H-Benzimidazol-5-amine, 2-butyl-(9CI) is a versatile compound with significant potential in both pharmaceutical and materials science applications. Its unique structure enables diverse chemical transformations and interactions with biological targets. As research progresses, we can expect further innovations in its synthesis and utilization across various scientific domains.
53623-27-1 (1H-Benzimidazol-5-amine,2-butyl-(9CI)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)